Cas no 67206-19-3 ( )

  structure
  structure
Product Name: 
CAS No:67206-19-3
MF:C11H11ClFNO3
MW:259.661345720291
CID:965534
PubChem ID:321149
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid
    • AC1L83MY
    • MolPort-002-885-885
    • MS-0005
    • NCI60_002209
    • NSC270561
    • NSC-270561
    • AKOS005108815
    • SR-01000308122
    • 2-(2-chloroacetamido)-3-(4-fluorophenyl)propanoicacid
    • SR-01000308122-1
    • CHEMBL1989825
    • 67206-19-3
    • DTXSID70313477
    • 2-(2-chloroacetamido)-3-(4-fluorophenyl)propanoic acid
    •  
    • Inchi: 1S/C11H11ClFNO3/c12-6-10(15)14-9(11(16)17)5-7-1-3-8(13)4-2-7/h1-4,9H,5-6H2,(H,14,15)(H,16,17)
    • InChI Key: OGLQHEOJWVIYAI-UHFFFAOYSA-N
    • SMILES: ClCC(NC(C(=O)O)CC1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 259.04123
  • Monoisotopic Mass: 259.0411491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
  • LogP: 1.56730

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
MS-0005-1mg
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid
67206-19-3 >90%
1mg
£37.00 2025-03-05
Key Organics Ltd
MS-0005-5mg
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid
67206-19-3 >90%
5mg
£46.00 2025-03-05
Key Organics Ltd
MS-0005-10mg
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid
67206-19-3 >90%
10mg
£63.00 2025-03-05
Key Organics Ltd
MS-0005-100mg
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid
67206-19-3 >90%
100mg
£146.00 2025-03-05
Key Organics Ltd
MS-0005-50mg
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid
67206-19-3 >90%
50mg
£102.00 2025-03-05
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